Cas no 2279122-12-0 (3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole)
3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
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- 3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole
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- MDL: MFCD31693777
- Inchi: 1S/C9H7ClN2O/c10-5-7-2-1-3-8(4-7)9-11-6-13-12-9/h1-4,6H,5H2
- InChI Key: VTBJYWJYVWCADA-UHFFFAOYSA-N
- SMILES: ClCC1C=CC=C(C2=NOC=N2)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 168
- XLogP3: 2.2
- Topological Polar Surface Area: 38.9
3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB561838-500 mg |
3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole, 95%; . |
2279122-12-0 | 95% | 500MG |
€472.80 | 2023-07-10 | |
| abcr | AB561838-1 g |
3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole, 95%; . |
2279122-12-0 | 95% | 1g |
€573.00 | 2023-07-10 | |
| abcr | AB561838-500mg |
3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole, 95%; . |
2279122-12-0 | 95% | 500mg |
€461.00 | 2025-04-19 | |
| abcr | AB561838-1g |
3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole, 95%; . |
2279122-12-0 | 95% | 1g |
€557.00 | 2025-04-19 |
3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole
Comprehensive Overview of 3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole (CAS No. 2279122-12-0)
3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole (CAS No. 2279122-12-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a 1,2,4-oxadiazole core linked to a chloromethyl-substituted phenyl ring, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting diseases like cancer and metabolic disorders.
The compound's unique structure combines the reactivity of the chloromethyl group with the stability of the oxadiazole ring, enabling diverse chemical modifications. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing focus on antibiotic resistance and precision medicine. Its CAS registry number (2279122-12-0) ensures accurate identification in global databases, a critical factor for compliance and patent filings in the pharmaceutical industry.
In material science, 3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole is explored for designing fluorescent probes and polymeric materials, addressing trends in sustainable chemistry and sensor technologies. The compound's electron-deficient oxadiazole moiety enhances charge transport properties, relevant for organic electronics—a hot topic in renewable energy research. Analytical methods like HPLC and NMR are routinely employed to characterize its purity, reflecting industry standards for high-value intermediates.
Safety and handling protocols for this compound emphasize its use in controlled environments, though it is not classified under restricted categories. Its synthesis often involves Pd-catalyzed cross-coupling or cyclization reactions, techniques frequently searched by synthetic chemists optimizing green chemistry workflows. As the demand for tailor-made heterocycles grows, CAS No. 2279122-12-0 remains a key player in innovation pipelines, bridging academic research and industrial applications.
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